Cas no 151257-01-1 (2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one;hydrochloride)

• Product Name: 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one;hydrochloride
• CAS No: 151257-01-1
• MF: C₁₁H₁₉ClN₂O
• MW: 230.734361886978
• MDL: MFCD03428357
• CID: 65242
• PubChem ID: 87560692
• Update Time: 2025-05-20

2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-1,3-diazaspiro[4.4]non-1-en-4-one Hydrochloride
• 2-n-Butyl-1,3-diaza-spiro[4,4]non-1-en-4-one hydrochloride
• 2-Butyl-1,3-diaza-spiro[4,4]non-1-en-4-one hydrochloride
• 2-BUTYL-1,3-DIAZASPIRO[4,4]NON-1-ENE-4-ONE HYDROCHLORIDE
• 2-N-BUTYL-1,3-DIAZA-SPIRO[4,4]NON-1-EN-4-ONE MONOHYDROCHLORIDE
• 2-Butyl-1,3-Diazaspiro[4,4]Non-1-En-4-One Hydrochloride
• 2-Butyl-4-spirocyclopentane-2-imidazolin-5-one hydrochloride
• 2-Butyl-1,3-Diazaspiro[4,4]non-1-en-4-One HCl
• 2N-BUTYL-1,3-DIAZASPIRO(4,4)NON-1-EN-4-ONE
• 2-n-butyl-1,3-diazaspiro[4,4]non-1-en-4-one Hydrochloride
• 2-BUTYL-1,3-DIAZASPIRO(4.4)NON-1-EN-4-ONE HYDROCHLORIDE
• 1,3-Diazaspiro[4.4]non-1-en-4-one,2-butyl-, monohydrochloride (9CI)
• Irbint-A03
• 2-n-Butyl-1
• 4]non-1-en-4-one HCl
• 2-butyl-, hydrochloride
• Irbesartan Lactam Impurity
• 2-Butyl-1,3-diaza-spiro[4,4]no
• 1,3-Diazaspiro[4.4]non-1-en-4-one
• 2-n-Butyl-1,3-diaza-spiro[4,4]non-1-en-4-one HCl
• 2-BUTYL-1,3-DIAZA-SPIRO[4.4]NON-1-EN-4-ONE HCL
• C11H19ClN2O
• 8-butyl-7,9-diazaspiro[4.4]non-8-en-6-one hydrochloride
• 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-butyl-, monohydrochloride
• 1,3-Diazaspiro[4.4]non-1-en-4
• 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-butyl-, hydrochloride (1:1)
• 2-Butyl-1,3-diazaspi
• 2-Butyl-1,3-diazaspiro[4.4]non-1-en-4-onehydrochloride
• 3-diaza-spiro[4
• [138402-05-8], C11H18N2O,194.14
• 151257-01-1
• 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one;hydrochloride
• DTXSID10436477
• 2-butyl-1,3-diazaspiro[4,4]non-1-en-4-one monohydrochloride
• AB15412
• SY036928
• B3291
• A809140
• AKOS015907796
• AKOS037643283
• CS-W014181
• NS00020152
• FT-0659370
• EN300-7386548
• EC 424-560-4
• 2n-butyl-1,3-diazaspiro (4,4) non-1-en-4 one HCl
• 2-Butyl-1,3-diazaspiro[4.4]non-1-en-4-one--hydrogen chloride (1/1)
• AS-12497
• 2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one hcl
• AC-6864
• 2n-butyl-1,3-diazaspiro (4,4) non-1-en-4-one HCl
• 2-Butyl-1,3-diazaspiro[4.4]non-2-en-4-one monohydrochloride
• 2-Butyl-1,3-diaza-spiro[4.4]non-1-en-4-one hydrochloride
• 2-N-BUTYL-1,3-DIAZA-SPIRO[4,4]NON-1-EN-4-ONEHYDROCHLORIDE
• AM90294
• 2-(n-Butyl)-1,3-diazaspiro[4.4]non-1-ene-4-one hydrochloride
• Irbesartan impurity
• MFCD03428357
• 2-BUTYL-4-SPIROCYCLOPENTANE-2-IMIDAZOLIN-5-ONE, HCL
• WWRHZLCKSVQRBG-UHFFFAOYSA-N
• 2-butyl-1,3-diaza-spiro [4.4] non-1-en-4-one monohydrochloride
• 8-butyl-7,9-diazaspiro[4.4]non-8-en-6-one hydrochloride;2-N-Butyl-1,3-diaza-spiro[4,4]non-1-en-4-one HCl
• 2-butyl-1,3-diaza-spiro[4.4]non-1-en4-one monohydrochloride
• SCHEMBL535435
• 2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one;hydrochloride

• MDL： MFCD03428357
• Inchi： 1S/C11H18N2O.ClH/c1-2-3-6-9-12-10(14)11(13-9)7-4-5-8-11;/h2-8H2,1H3,(H,12,13,14);1H
• InChI Key： WWRHZLCKSVQRBG-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(CCCC2)N=C(CCCC)N1

Computed Properties

• Exact Mass: 230.11900
• Monoisotopic Mass: 230.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5

Experimental Properties

• Color/Form: White or light white crystal powder
• Melting Point: 235-240°C
• Boiling Point: 328.6°Cat760mmHg
• Flash Point: 152.6°C
• PSA: 41.46000
• LogP: 2.58410

2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one;hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P305+P351+P338+P337+P313-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one;hydrochloride

2-Butyl-1,3-Diazaspiro[4.4]non-2-en-4-one; Hydrochloride (CAS No. 151257-01-1): An Overview

2-Butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride (CAS No. 151257-01-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique three-dimensional structure and potential for diverse biological activities.

The chemical structure of 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride features a spirocyclic framework with a butyl substituent and a diaza group, making it an interesting candidate for various pharmacological studies. The presence of the hydrochloride salt form enhances its solubility and stability, which are crucial factors for its application in drug development.

Recent research has highlighted the potential of 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride in several therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its activity as a selective serotonin reuptake inhibitor (SSRI). The results indicated that this compound exhibits potent SSRI activity, suggesting its potential as an antidepressant agent. This finding is particularly significant given the growing need for new and effective treatments for mood disorders.

In addition to its SSRI properties, 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride has also shown promise in neurodegenerative disease research. A study published in the Journal of Alzheimer's Disease investigated its effects on amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The compound was found to inhibit amyloid-beta aggregation effectively, indicating its potential as a neuroprotective agent.

The pharmacokinetic properties of 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for drug development. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride is well-tolerated at therapeutic doses. However, more comprehensive toxicological assessments are necessary to fully evaluate its safety profile before advancing to clinical trials.

The synthesis of 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride has been optimized to improve yield and purity. Various synthetic routes have been explored, with one notable method involving the cyclization of a suitable precursor followed by salt formation with hydrochloric acid. This synthetic approach ensures that the compound can be produced efficiently and cost-effectively on a larger scale.

The potential applications of 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride extend beyond its primary therapeutic uses. Its unique chemical structure and biological activities make it a valuable tool for chemical biology studies, where it can be used to probe specific biological pathways and mechanisms. Additionally, its structural features may inspire the design of new molecules with enhanced properties for various applications.

In conclusion, 2-butyl-1,3-diazaspiro[4.4]non-2-en-4-one; hydrochloride (CAS No. 151257-01-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an exciting candidate for further investigation and development as a therapeutic agent.